Cas no 1500787-04-1 (1-(2-fluoro-4-methylphenyl)-2-(methylamino)ethan-1-ol)
1-(2-fluoro-4-methylphenyl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-fluoro-4-methylphenyl)-2-(methylamino)ethan-1-ol
- EN300-1870728
- 1500787-04-1
-
- Inchi: 1S/C10H14FNO/c1-7-3-4-8(9(11)5-7)10(13)6-12-2/h3-5,10,12-13H,6H2,1-2H3
- InChI Key: KWZUSZIJEUQZMC-UHFFFAOYSA-N
- SMILES: FC1C=C(C)C=CC=1C(CNC)O
Computed Properties
- Exact Mass: 183.105942232g/mol
- Monoisotopic Mass: 183.105942232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 32.3Ų
1-(2-fluoro-4-methylphenyl)-2-(methylamino)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1870728-0.05g |
1-(2-fluoro-4-methylphenyl)-2-(methylamino)ethan-1-ol |
1500787-04-1 | 0.05g |
$707.0 | 2023-09-18 | ||
| Enamine | EN300-1870728-0.1g |
1-(2-fluoro-4-methylphenyl)-2-(methylamino)ethan-1-ol |
1500787-04-1 | 0.1g |
$741.0 | 2023-09-18 | ||
| Enamine | EN300-1870728-0.25g |
1-(2-fluoro-4-methylphenyl)-2-(methylamino)ethan-1-ol |
1500787-04-1 | 0.25g |
$774.0 | 2023-09-18 | ||
| Enamine | EN300-1870728-0.5g |
1-(2-fluoro-4-methylphenyl)-2-(methylamino)ethan-1-ol |
1500787-04-1 | 0.5g |
$809.0 | 2023-09-18 | ||
| Enamine | EN300-1870728-1.0g |
1-(2-fluoro-4-methylphenyl)-2-(methylamino)ethan-1-ol |
1500787-04-1 | 1g |
$1029.0 | 2023-06-01 | ||
| Enamine | EN300-1870728-2.5g |
1-(2-fluoro-4-methylphenyl)-2-(methylamino)ethan-1-ol |
1500787-04-1 | 2.5g |
$1650.0 | 2023-09-18 | ||
| Enamine | EN300-1870728-5.0g |
1-(2-fluoro-4-methylphenyl)-2-(methylamino)ethan-1-ol |
1500787-04-1 | 5g |
$2981.0 | 2023-06-01 | ||
| Enamine | EN300-1870728-10.0g |
1-(2-fluoro-4-methylphenyl)-2-(methylamino)ethan-1-ol |
1500787-04-1 | 10g |
$4421.0 | 2023-06-01 | ||
| Enamine | EN300-1870728-1g |
1-(2-fluoro-4-methylphenyl)-2-(methylamino)ethan-1-ol |
1500787-04-1 | 1g |
$842.0 | 2023-09-18 | ||
| Enamine | EN300-1870728-5g |
1-(2-fluoro-4-methylphenyl)-2-(methylamino)ethan-1-ol |
1500787-04-1 | 5g |
$2443.0 | 2023-09-18 |
1-(2-fluoro-4-methylphenyl)-2-(methylamino)ethan-1-ol Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 1-(2-fluoro-4-methylphenyl)-2-(methylamino)ethan-1-ol
Comprehensive Overview of 1-(2-fluoro-4-methylphenyl)-2-(methylamino)ethan-1-ol (CAS No. 1500787-04-1)
1-(2-fluoro-4-methylphenyl)-2-(methylamino)ethan-1-ol (CAS 1500787-04-1) is a specialized organic compound that has garnered significant attention in pharmaceutical research and fine chemical synthesis. This fluorinated phenylethanolamine derivative exhibits unique structural features that make it valuable for various applications, particularly in drug discovery and medicinal chemistry. The presence of both fluoro and methyl substituents on the aromatic ring, combined with the methylamino ethanol side chain, contributes to its distinct physicochemical properties and potential biological activities.
The compound's molecular formula is C10H14FNO, with a molecular weight of 183.23 g/mol. Its structure features a central ethanolamine moiety attached to a 2-fluoro-4-methylphenyl group, creating opportunities for diverse molecular interactions. Researchers are particularly interested in how the fluorine atom at the ortho position and the methyl group at the para position influence the compound's electronic distribution and conformational preferences, which are crucial factors in drug-receptor interactions.
Recent studies have explored the potential of 1-(2-fluoro-4-methylphenyl)-2-(methylamino)ethan-1-ol as a building block for novel pharmaceutical agents. The compound's structural similarity to certain neurotransmitter analogs has prompted investigations into its possible applications in central nervous system (CNS) therapeutics. Its fluorinated aromatic system may enhance metabolic stability compared to non-fluorinated analogs, addressing one of the key challenges in drug development - improving pharmacokinetic properties.
In synthetic chemistry, CAS 1500787-04-1 serves as a valuable intermediate for the preparation of more complex molecules. The presence of both hydroxyl and amine functional groups allows for diverse chemical modifications, making it a versatile starting material for structure-activity relationship (SAR) studies. Researchers frequently employ this compound in the development of targeted molecular probes and potential therapeutic candidates, particularly in areas addressing neurological conditions and metabolic disorders.
The pharmaceutical industry's growing interest in fluorinated compounds has significantly increased demand for specialized intermediates like 1-(2-fluoro-4-methylphenyl)-2-(methylamino)ethan-1-ol. Fluorination often improves a drug candidate's bioavailability, membrane permeability, and binding affinity, explaining why approximately 20-25% of modern pharmaceuticals contain fluorine atoms. This trend aligns with current research priorities in medicinal chemistry, where the strategic incorporation of fluorine has become a standard approach to optimize drug properties.
Quality control and characterization of CAS 1500787-04-1 typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly used to verify the compound's purity and structural integrity. These rigorous analytical procedures ensure that the material meets the stringent requirements of pharmaceutical research and development applications.
From a regulatory perspective, 1-(2-fluoro-4-methylphenyl)-2-(methylamino)ethan-1-ol is classified as a research chemical with no known therapeutic applications currently approved by major regulatory agencies. However, its potential as a pharmacophore in drug discovery continues to drive scientific interest. Researchers emphasize the importance of proper handling and disposal procedures, following standard laboratory safety protocols for all chemical substances.
The synthesis of 1500787-04-1 typically involves multi-step organic reactions, with careful control of reaction conditions to achieve optimal yield and purity. Common synthetic routes may start from commercially available 2-fluoro-4-methylbenzaldehyde, proceeding through reductive amination or other amine-forming reactions. Process optimization remains an active area of research, as efficient production methods are essential for making this valuable intermediate more accessible to the scientific community.
Market analysis indicates steady growth in demand for specialized fluorinated building blocks like 1-(2-fluoro-4-methylphenyl)-2-(methylamino)ethan-1-ol. Pharmaceutical companies and contract research organizations are the primary consumers, utilizing these compounds in their drug discovery pipelines. The compound's unique structural features position it well to address current challenges in medicinal chemistry, particularly in developing more selective and metabolically stable therapeutic agents.
Future research directions for CAS 1500787-04-1 may explore its potential in addressing emerging health concerns, such as neurological disorders or metabolic diseases. The compound's modular structure allows for systematic modifications that could lead to novel therapeutic candidates. Additionally, advancements in synthetic methodology may lead to more efficient production processes, making this valuable intermediate more widely available for research purposes.
Environmental considerations for 1-(2-fluoro-4-methylphenyl)-2-(methylamino)ethan-1-ol follow standard protocols for organic compound handling. While specific ecotoxicological data may be limited for this particular substance, researchers apply general principles of green chemistry when working with such compounds, focusing on waste minimization and responsible disposal practices.
In conclusion, 1-(2-fluoro-4-methylphenyl)-2-(methylamino)ethan-1-ol (CAS 1500787-04-1) represents an important fluorinated building block in modern medicinal chemistry. Its unique structural features and potential applications in drug discovery make it a valuable tool for researchers addressing current challenges in pharmaceutical development. As the scientific community continues to explore the benefits of strategic fluorination in drug design, compounds like this will likely play an increasingly important role in the development of next-generation therapeutics.
1500787-04-1 (1-(2-fluoro-4-methylphenyl)-2-(methylamino)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)